N-(2-chloro-4-methylphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide

• IUPAC Name: N-(2-chloro-4-methylphenyl)-2-(2-methylphenyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C19H21ClN2O/c1-13-9-10-17(16(20)12-13)21-19(23)22-11-5-8-18(22)15-7-4-3-6-14(15)2/h3-4,6-7,9-10,12,18H,5,8,11H2,1-2H3,(H,21,23)
• InChI Key: BZCRCYMDQRYQKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)N2CCCC2C3=CC=CC=C3C)Cl
• Molecular Formula: C19H21ClN2O
• Molecular Weight: 328.8 g/mol

Description

N-(2-chloro-4-methylphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide, also known as CX546, is a chemical compound that belongs to the class of pyrrolidine carboxamides. It is a potent and selective positive allosteric modulator of the AMPA receptor, which is a subtype of glutamate receptor. The AMPA receptor is involved in the regulation of synaptic plasticity, which is the ability of the brain to change and adapt to new experiences. CX546 has been extensively studied for its potential application in the treatment of cognitive disorders, such as Alzheimer's disease and schizophrenia.

Mechanism of Action

N-(2-chloro-4-methylphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide acts as a positive allosteric modulator of the AMPA receptor, which means that it enhances the activity of the receptor by binding to a site on the receptor that is distinct from the glutamate binding site. This results in an increase in the amplitude and duration of the excitatory postsynaptic currents (EPSCs), which are the electrical signals that are generated by the AMPA receptor. This leads to an enhancement of synaptic plasticity, which is believed to be the cellular basis of learning and memory.
Biochemical and Physiological Effects:
N-(2-chloro-4-methylphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide has been shown to enhance memory and learning in animal models, as well as improve cognitive function in various behavioral tasks. N-(2-chloro-4-methylphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide has also been shown to increase the release of neurotransmitters, such as dopamine and acetylcholine, which are involved in the regulation of mood and cognitive function. Additionally, N-(2-chloro-4-methylphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is a protein that is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-chloro-4-methylphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide in lab experiments is its potency and selectivity for the AMPA receptor, which allows for precise manipulation of synaptic plasticity. Additionally, N-(2-chloro-4-methylphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide has been shown to have a long half-life and good pharmacokinetic properties, which makes it suitable for in vivo studies. However, one limitation of using N-(2-chloro-4-methylphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the research on N-(2-chloro-4-methylphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide. One direction is to further investigate its potential application in the treatment of cognitive disorders, such as Alzheimer's disease and schizophrenia. Another direction is to explore its potential application in the treatment of depression, anxiety, and addiction. Additionally, further studies are needed to understand the molecular mechanisms underlying the effects of N-(2-chloro-4-methylphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide on synaptic plasticity. Finally, the development of more potent and selective positive allosteric modulators of the AMPA receptor could lead to the discovery of new drugs for the treatment of neurological and psychiatric disorders.

Synthesis Methods

The synthesis of N-(2-chloro-4-methylphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide involves several steps, starting from the reaction between 2-chloro-4-methylbenzoyl chloride and 2-methylphenylamine to form N-(2-chloro-4-methylphenyl)-2-methylbenzamide. This intermediate is then reacted with pyrrolidine-1-carboxylic acid to produce N-(2-chloro-4-methylphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide. The overall yield of this synthesis is around 20%.

Scientific Research Applications

N-(2-chloro-4-methylphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide has been extensively studied for its potential application in the treatment of cognitive disorders, such as Alzheimer's disease and schizophrenia. In animal models, N-(2-chloro-4-methylphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide has been shown to enhance memory and learning, as well as improve cognitive function in various behavioral tasks. N-(2-chloro-4-methylphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide has also been studied for its potential application in the treatment of depression, anxiety, and addiction.